rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate

• IUPAC Name: tert-butyl (4aR,8aS)-2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate
• InChI: InChI=1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-7-16-10-4-5-13-8-9(10)14/h9-10,13H,4-8H2,1-3H3/t9-,10+/m1/s1
• InChI Key: OAJIQHJOQXQMMQ-ZJUUUORDSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2C1CNCC2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCO[C@@H]2[C@H]1CNCC2
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

Rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate is a compound with a unique structure and a wide range of applications in the scientific research field. This compound has been studied for its use in the synthesis of pharmaceuticals, as well as its ability to act as a catalyst for a variety of reactions. Additionally, it has been used in the study of biochemical and physiological effects, as well as its potential for use in lab experiments.

Scientific Research Applications

Rel-tert-butyl (rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate has a wide range of applications in the scientific research field. It has been used as a catalyst in the synthesis of pharmaceuticals, as well as in the study of biochemical and physiological effects. Additionally, it has been used in the study of enzyme inhibition, as well as in the study of the mechanism of action of various compounds. It has also been used in the study of the effects of drugs on the body, as well as in the study of the role of various enzymes in the body.

Mechanism of Action

The mechanism of action of rel-tert-butyl (rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate is not yet fully understood. However, it is believed that the compound acts as a catalyst for a variety of reactions, and is capable of inhibiting certain enzymes. Additionally, the compound has been shown to interact with various proteins and enzymes in the body, and may play a role in the regulation of certain biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of rel-tert-butyl (rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate are not yet fully understood. However, it has been shown to interact with various proteins and enzymes in the body, and may play a role in the regulation of certain biochemical processes. Additionally, the compound has been shown to inhibit certain enzymes, and may play a role in the regulation of certain physiological processes.

Advantages and Limitations for Lab Experiments

Rel-tert-butyl (rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate has several advantages for use in lab experiments. The compound is relatively stable and can be synthesized in a relatively simple two-step process. Additionally, it is relatively non-toxic and can be used in a variety of experiments. However, the compound is not yet fully understood, and its effects on the body are not yet fully understood. Additionally, the compound is not yet widely available, and may not be suitable for certain experiments.

Future Directions

There are a number of potential future directions for the use of rel-tert-butyl (rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate. One potential direction is the development of new pharmaceuticals based on the compound. Additionally, further research into the mechanism of action of the compound and its effects on the body could lead to new treatments for a variety of diseases and disorders. Finally, further research into the synthesis of the compound could lead to more efficient and cost-effective methods for synthesizing the compound.

Synthesis Methods

Rel-tert-butyl (rel-tert-butyl (4aR,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate)-octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate is synthesized via a two-step process. In the first step, the starting material is reacted with a base, such as sodium hydroxide, to form the desired carboxylate. In the second step, the carboxylate is reacted with a reducing agent, such as sodium borohydride, to form the desired compound. This process can be used to synthesize a variety of compounds, including pharmaceuticals, and can be used to study the mechanism of action of these compounds.